Cas no 22445-41-6 (1-Iodo-3,5-dimethylbenzene)

1-Iodo-3,5-dimethylbenzene Properties

Names and Identifiers

• 1-Iodo-3,5-dimethylbenzene
• 5-Iodo-m-xylene
• 1,3-Dimethyl-5-iodobenzene
• Benzene, 1-iodo-3,5-dimethyl-
• 1-iodo-3,5-bismethylbenzene
• 3,5-Dimethyliodobenzene
• 3,5-dimethylphenyl iodide
• 3,5-Me2C6H3I
• 3,5-MeC6H3I
• Benzene,1-iodo-3,5-dimethyl
• ZLMKEENUYIUKKC-UHFFFAOYSA-N
• PubChem3872
• 3,5-dimethyl-1-iodobenzene
• KSC422Q9L
• 1-iodo-3,5- dimethylbenzene
• 1-Iodo-3,5-dimethylbenzene #
• 1-iodanyl-3,5-dimethyl-benzene
• STR09819
• SCHEMBL79108
• SY016399
• SB66362
• I0548
• 4-(4-METHOXY-PHENYLSULFAMOYL)-BENZOICACID
• A816213
• InChI=1/C8H9I/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H
• CS-W014173
• FT-0620516
• EN300-349358
• 22445-41-6
• 1-Iodo-3,5-dimethylbenzene, 99%
• 1-iodo-3,5-dimethyl-benzene
• DTXSID90176985
• AMY605
• AKOS005145655
• MFCD00060659
• DB-030740
• +Expand

• MDL： MFCD00060659
• InChIKey： ZLMKEENUYIUKKC-UHFFFAOYSA-N
• Inchi： 1S/C8H9I/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H3
• SMILES： IC1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H]
• BRN： 2039353

Computed Properties

• Exact Mass: 231.9749g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 231.9749g/mol
• Monoisotopic Mass: 231.9749g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.90800
• PSA: 0.00000
• Refractive Index: n20/D 1.594(lit.)
• Boiling Point: 229°C
• Melting Point: -2.9°C (estimate)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: Sparingly soluble (0.014 g/L) (25°C), Calc.
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Sensitiveness: Light Sensitive
• Density: 1.608 g/mL at 25 °C(lit.)

1-Iodo-3,5-dimethylbenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-Iodo-3,5-dimethylbenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides